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Compound of Interest

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

For researchers, scientists, and drug development professionals, the synthesis and

characterization of analytical reference standards for potential impurities are critical for

ensuring the safety and quality of pharmaceutical products. This technical guide provides a

comprehensive overview of the synthesis of the N-nitroso-meropenem impurity, a potential

nitrosamine impurity in the carbapenem antibiotic meropenem.

N-nitroso-meropenem is formed from the reaction of the secondary amine in the pyrrolidine

ring of the meropenem molecule with a nitrosating agent.[1][2] Given the classification of many

N-nitrosamine compounds as probable human carcinogens, regulatory agencies require

stringent control of these impurities in drug substances and products. The availability of a well-

characterized analytical reference standard of N-nitroso-meropenem is therefore essential for

the development and validation of sensitive analytical methods to detect and quantify this

impurity at trace levels.

Chemical and Physical Data
A summary of the key chemical and physical properties of N-nitroso-meropenem is presented

in the table below.
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Property Value Reference

Chemical Name

(4R,5S,6S)-3-(((3S,5S)-5-

(dimethylcarbamoyl)-1-

nitrosopyrrolidin-3-yl)thio)-6-

((R)-1-hydroxyethyl)-4-methyl-

7-oxo-1-azabicyclo[3.2.0]hept-

2-ene-2-carboxylic acid

[3][4]

Molecular Formula C17H24N4O6S [3][4]

Molecular Weight 412.5 g/mol [3][5]

Appearance Please Enquire [5]

CAS Number Not Available [3][5]

Synthesis Pathway
The synthesis of N-nitroso-meropenem involves the selective N-nitrosation of the secondary

amine group within the pyrrolidine side chain of meropenem. This reaction is typically carried

out by treating meropenem with a nitrosating agent, most commonly sodium nitrite, under

acidic conditions. The acidic environment facilitates the formation of the active nitrosating

species, nitrous acid (HNO2).

It is crucial to control the reaction conditions carefully to prevent the degradation of the

sensitive β-lactam core of the meropenem molecule.[6][7][8] Meropenem is known to be

unstable under harsh acidic or basic conditions and at elevated temperatures.[6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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